Cas no 2133473-11-5 (4,4,5,5-tetramethyl-2-[4-[2-(trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-[4-[2-(trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane
• CAS No: 2133473-11-5
• MF: C₁₆H₂₀BF₃O₃
• MW: 328.134415626526
• CID: 5294093
• Update Time: 2026-03-10

4,4,5,5-tetramethyl-2-[4-[2-(trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[2-(trifluoromethyl)-2-oxetanyl]phenyl]-
• 4,4,5,5-tetramethyl-2-[4-[2-(trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane

• Inchi： 1S/C16H20BF3O3/c1-13(2)14(3,4)23-17(22-13)12-7-5-11(6-8-12)15(9-10-21-15)16(18,19)20/h5-8H,9-10H2,1-4H3
• InChI Key： GJQJPNILPUOJLO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(C2(C(F)(F)F)CCO2)C=C1

Additional information on 4,4,5,5-tetramethyl-2-[4-[2-(trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane

Comprehensive Analysis of 4,4,5,5-Tetramethyl-2-[4-[2-(Trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane (CAS No. 2133473-11-5)

4,4,5,5-Tetramethyl-2-[4-[2-(trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane (CAS No. 2133473-11-5) is a highly specialized boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. This compound belongs to the class of dioxaborolanes, which are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. The presence of the trifluoromethyloxetane moiety enhances its reactivity and stability, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for fluorinated compounds like 4,4,5,5-tetramethyl-2-[4-[2-(trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane has surged due to their unique physicochemical properties. Fluorination is a key strategy in medicinal chemistry to improve metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers frequently search for "fluorinated boronic esters" or "oxetane derivatives in drug design," reflecting the growing interest in this compound's potential. Its CAS No. 2133473-11-5 is often queried in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

The structural features of this compound, including the tetramethyl dioxaborolane core and the oxetane ring, contribute to its versatility. The oxetane group, in particular, is a bioisostere for carbonyl or gem-dimethyl groups, often used to modulate lipophilicity and conformational rigidity in drug molecules. This aligns with current trends in fragment-based drug discovery, where small, rigid fragments are prioritized for screening. Searches for "oxetane in medicinal chemistry" or "boronic ester applications" highlight its interdisciplinary importance.

From a synthetic perspective, 4,4,5,5-tetramethyl-2-[4-[2-(trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane is typically prepared via palladium-catalyzed borylation of aryl halides or through direct functionalization of preformed boronic esters. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a preferred choice for high-throughput screening and parallel synthesis. Queries such as "how to synthesize trifluoromethyloxetane boronic esters" or "handling boronic acid derivatives" are common among synthetic chemists.

Beyond pharmaceuticals, this compound finds utility in agrochemicals and advanced materials. The trifluoromethyl group imparts resistance to degradation, a trait exploited in crop protection agents. Meanwhile, its incorporation into polymeric materials can enhance thermal stability and optical properties, addressing search trends like "fluorinated polymers" or "boron-containing materials."

In conclusion, 4,4,5,5-tetramethyl-2-[4-[2-(trifluoromethyl)oxetan-2-yl]phenyl]-1,3,2-dioxaborolane (CAS No. 2133473-11-5) exemplifies the convergence of fluorine chemistry and boron-based reagents in cutting-edge research. Its multifaceted applications, from drug development to material engineering, ensure its continued prominence in scientific literature and industrial workflows. As interest in tailored boronic acids and oxetane scaffolds grows, this compound will remain a focal point for innovation.